Cas no 2228180-53-6 (5-3-amino-2-(difluoromethyl)propyl-2,3-dihydro-1-benzofuran)
5-3-amino-2-(difluoromethyl)propyl-2,3-dihydro-1-benzofuran Chemical and Physical Properties
Names and Identifiers
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- 5-3-amino-2-(difluoromethyl)propyl-2,3-dihydro-1-benzofuran
- EN300-1940854
- 2228180-53-6
- 5-[3-amino-2-(difluoromethyl)propyl]-2,3-dihydro-1-benzofuran
-
- Inchi: 1S/C12H15F2NO/c13-12(14)10(7-15)6-8-1-2-11-9(5-8)3-4-16-11/h1-2,5,10,12H,3-4,6-7,15H2
- InChI Key: XYBCHXUFTYRWSD-UHFFFAOYSA-N
- SMILES: FC(C(CN)CC1C=CC2=C(C=1)CCO2)F
Computed Properties
- Exact Mass: 227.11217043g/mol
- Monoisotopic Mass: 227.11217043g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 35.2Ų
5-3-amino-2-(difluoromethyl)propyl-2,3-dihydro-1-benzofuran Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1940854-0.05g |
5-[3-amino-2-(difluoromethyl)propyl]-2,3-dihydro-1-benzofuran |
2228180-53-6 | 0.05g |
$1080.0 | 2023-09-17 | ||
| Enamine | EN300-1940854-0.1g |
5-[3-amino-2-(difluoromethyl)propyl]-2,3-dihydro-1-benzofuran |
2228180-53-6 | 0.1g |
$1131.0 | 2023-09-17 | ||
| Enamine | EN300-1940854-0.25g |
5-[3-amino-2-(difluoromethyl)propyl]-2,3-dihydro-1-benzofuran |
2228180-53-6 | 0.25g |
$1183.0 | 2023-09-17 | ||
| Enamine | EN300-1940854-0.5g |
5-[3-amino-2-(difluoromethyl)propyl]-2,3-dihydro-1-benzofuran |
2228180-53-6 | 0.5g |
$1234.0 | 2023-09-17 | ||
| Enamine | EN300-1940854-1.0g |
5-[3-amino-2-(difluoromethyl)propyl]-2,3-dihydro-1-benzofuran |
2228180-53-6 | 1g |
$1286.0 | 2023-06-02 | ||
| Enamine | EN300-1940854-2.5g |
5-[3-amino-2-(difluoromethyl)propyl]-2,3-dihydro-1-benzofuran |
2228180-53-6 | 2.5g |
$2520.0 | 2023-09-17 | ||
| Enamine | EN300-1940854-5.0g |
5-[3-amino-2-(difluoromethyl)propyl]-2,3-dihydro-1-benzofuran |
2228180-53-6 | 5g |
$3728.0 | 2023-06-02 | ||
| Enamine | EN300-1940854-10.0g |
5-[3-amino-2-(difluoromethyl)propyl]-2,3-dihydro-1-benzofuran |
2228180-53-6 | 10g |
$5528.0 | 2023-06-02 | ||
| Enamine | EN300-1940854-1g |
5-[3-amino-2-(difluoromethyl)propyl]-2,3-dihydro-1-benzofuran |
2228180-53-6 | 1g |
$1286.0 | 2023-09-17 | ||
| Enamine | EN300-1940854-5g |
5-[3-amino-2-(difluoromethyl)propyl]-2,3-dihydro-1-benzofuran |
2228180-53-6 | 5g |
$3728.0 | 2023-09-17 |
5-3-amino-2-(difluoromethyl)propyl-2,3-dihydro-1-benzofuran Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
Additional information on 5-3-amino-2-(difluoromethyl)propyl-2,3-dihydro-1-benzofuran
Introduction to Compound with CAS No. 2228180-53-6 and Product Name: 5-3-amino-2-(difluoromethyl)propyl-2,3-dihydro-1-benzofuran
The compound with the CAS number 2228180-53-6 and the product name 5-3-amino-2-(difluoromethyl)propyl-2,3-dihydro-1-benzofuran represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities and structural complexity. The presence of both amino and difluoromethyl functional groups in its molecular structure suggests a high degree of reactivity and versatility, making it a valuable candidate for further investigation in drug discovery and development.
In recent years, there has been a growing interest in the synthesis and characterization of 5-3-amino-2-(difluoromethyl)propyl-2,3-dihydro-1-benzofuran due to its unique structural features. The dihydro-benzofuran core is a well-known scaffold in medicinal chemistry, often employed in the design of bioactive molecules due to its ability to interact with biological targets in a manner that enhances binding affinity and selectivity. The introduction of the amino group at the 5-position and the difluoromethyl group at the 2-position further modulates the electronic properties of the molecule, potentially influencing its pharmacokinetic profile and therapeutic efficacy.
The synthesis of 5-3-amino-2-(difluoromethyl)propyl-2,3-dihydro-1-benzofuran involves a series of well-established organic reactions, including condensation, cyclization, and functional group transformations. The use of advanced synthetic methodologies has enabled researchers to optimize the yield and purity of this compound, making it more accessible for subsequent biological evaluation. The difluoromethyl group, in particular, is known for its ability to enhance metabolic stability and binding affinity, which are critical factors in drug design.
Recent studies have highlighted the potential applications of 5-3-amino-2-(difluoromethyl)propyl-2,3-dihydro-1-benzofuran in various therapeutic areas. For instance, its structural motif has been shown to exhibit inhibitory activity against certain enzymes and receptors implicated in inflammatory diseases and cancer. The amino group provides a site for further derivatization, allowing for the creation of analogs with enhanced potency or selectivity. Additionally, the dihydro-benzofuran scaffold is known to interact with biological targets in a way that can lead to novel mechanisms of action.
The pharmacological properties of this compound have been explored through both computational modeling and experimental studies. Computational approaches have been particularly useful in predicting how 5-3-amino-2-(difluoromethyl)propyl-2,3-dihydro-1-benzofuran might interact with biological targets at the molecular level. These studies have provided valuable insights into its potential as a lead compound for further development. Experimental evaluations have confirmed these predictions by demonstrating measurable biological activity in vitro and in vivo.
One of the most exciting aspects of 5-3-amino-2-(difluoromethyl)propyl-2,3-dihydro-1-benzofuran is its potential as a building block for more complex drug candidates. By modifying specific functional groups or introducing additional moieties, researchers can generate libraries of derivatives with tailored properties. This approach has been successfully employed in high-throughput screening campaigns to identify novel compounds with improved pharmacological profiles.
The synthesis and application of 5-3-amino-2-(difluoromethyl)propyl-2,3-dihydro-1-benzofuran also underscore the importance of interdisciplinary collaboration in pharmaceutical research. Chemists work closely with biologists and computer scientists to develop new synthetic strategies and evaluate biological activity. This collaborative effort ensures that compounds like this one are not only synthesized efficiently but also possess the necessary properties for clinical translation.
In conclusion, 5-3-amino-2-(difluoromethyl)propyl-2,3-dihydro-1-benzofuran (CAS No. 2228180-53-6) represents a promising candidate for further pharmaceutical development. Its unique structural features, combined with recent advances in synthetic chemistry and computational biology, make it an attractive molecule for drug discovery efforts. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of next-generation therapeutics.
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